Cas no 22842-59-7 (Propanal,3-(2-propen-1-ylthio)-)

• Product Name: Propanal,3-(2-propen-1-ylthio)-
• CAS No: 22842-59-7
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 267170
• PubChem ID: 287573
• Update Time: 2025-04-19

Propanal,3-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanal,3-(2-propen-1-ylthio)-
• 3-(allylthio)propanal
• NSC147629
• NSC-147629
• DTXSID00301963
• 22842-59-7
• AXZSEPBLUIEYQI-UHFFFAOYSA-N
• SCHEMBL88235

• Inchi： 1S/C6H10OS/c1-2-5-8-6-3-4-7/h2,4H,1,3,5-6H2
• InChI Key： AXZSEPBLUIEYQI-UHFFFAOYSA-N
• SMILES： S(CC=C)CCC=O

Computed Properties

• Exact Mass: 130.0453
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes